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Compound of Interest

Compound Name: Digallic Acid

Cat. No.: B1670570 Get Quote

Proper disposal of digallic acid is crucial for ensuring laboratory safety and environmental

protection. As a substance harmful if swallowed and very toxic to aquatic life with long-lasting

effects, it requires careful handling and adherence to specific disposal protocols.[1] This guide

provides detailed procedures for researchers, scientists, and drug development professionals

to manage digallic acid waste safely and effectively.

Hazard Profile and Safety Information
Before handling digallic acid, it is essential to be aware of its hazards as classified under the

Globally Harmonized System (GHS).

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Incompatible Materials: To prevent hazardous reactions, do not store or mix digallic acid
waste with strong acids/alkalis or strong oxidizing/reducing agents.[1]
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When handling digallic acid for disposal, appropriate personal protective equipment must be

worn to prevent exposure.

Eye Protection: Safety goggles with side-shields are required.[1]

Hand Protection: Wear protective gloves. Inspect gloves before use and use a proper

removal technique to avoid skin contact.[2]

Skin and Body Protection: Use impervious clothing to protect the skin.[1][2]

Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.[1][2]

Step-by-Step Disposal Protocol
The primary and mandatory disposal route for digallic acid is through an approved hazardous

waste management program. Under no circumstances should digallic acid or its solutions be

disposed of down the sanitary sewer.[3][4][5][6]

Experimental Protocol: Waste Collection and Storage

Segregation: Keep digallic acid waste separate from other chemical waste streams,

especially incompatible materials like inorganic acids, bases, and strong oxidizing agents.[3]

[7]

Container Selection: Use a designated, leak-proof, and properly sealed container for

collecting digallic acid waste. The container should be made of a material compatible with

organic acids (e.g., glass or high-density polyethylene).[2][3] Avoid using steel containers.[7]

Labeling: Clearly label the waste container with "Hazardous Waste," "Digallic Acid," and the

associated hazard symbols (e.g., harmful, environmentally hazardous).

Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated

Satellite Accumulation Area (SAA) away from direct sunlight and sources of ignition.[1][7]

Ensure the storage area is secure and access is restricted.

Disposal Request: Once the container is full (do not overfill; 75% capacity is recommended

to allow for expansion), arrange for pickup by a licensed hazardous waste disposal service

or your institution's Environmental Health & Safety (EH&S) department.[1][3][7]
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Emergency Procedures: Accidental Spills
In the event of a digallic acid spill, follow these procedures to contain and clean the area

safely.

Experimental Protocol: Spill Containment and Cleanup

Evacuate and Ventilate: Ensure adequate ventilation in the spill area.[1] Evacuate non-

essential personnel.

Wear PPE: Before addressing the spill, don the appropriate PPE as listed above.[1]

Containment: Prevent the spill from spreading or entering drains or water courses.[1][2] For

solid spills, sweep the material carefully to avoid creating dust.[2][6] If appropriate, moisten

first to prevent dusting.[8]

Absorption (for solutions): Absorb solutions with an inert, finely-powdered liquid-binding

material such as diatomite or universal binders.[1]

Collection: Collect the spilled material and cleanup materials into a suitable, labeled

container for disposal as hazardous waste.[2][6]

Decontamination: Decontaminate the spill surface and any equipment used by scrubbing

with alcohol, followed by a thorough cleaning with a detergent solution and water.[1][9]

Collect all cleaning materials for disposal as hazardous waste.

Final Disposal: Dispose of all contaminated materials (including gloves and clothing) through

the approved hazardous waste disposal plant.[1]

Disposal Decision Workflow
The following diagram illustrates the correct logical workflow for the disposal of digallic acid.
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Digallic Acid Waste Generated
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Caption: Decision workflow for the proper disposal of digallic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

